Cas no 1230-80-4 (1,3,5-Triazin-2-amine,4,6-diphenoxy-)

• Product Name: 1,3,5-Triazin-2-amine,4,6-diphenoxy-
• CAS No: 1230-80-4
• MF: C₁₅H₁₂N₄O₂
• MW: 280.28138256073
• CID: 202904
• Update Time: 2024-01-26

1,3,5-Triazin-2-amine,4,6-diphenoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,4,6-diphenoxy-
• 1,3,5-Triazin-2-amine, 4,6-diphenoxy-

• Inchi： 1S/C15H12N4O2/c16-13-17-14(20-11-7-3-1-4-8-11)19-15(18-13)21-12-9-5-2-6-10-12/h1-10H,(H2,16,17,18,19)
• InChI Key： JGKMMDYFVHTJJG-UHFFFAOYSA-N
• SMILES： N1=C(OC2=CC=CC=C2)N=C(OC2=CC=CC=C2)N=C1N

Computed Properties

• Exact Mass: 280.09616
• Monoisotopic Mass: 280.096026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.2

Experimental Properties

• Density: 1.318
• Melting Point: 170-175 °C
• Boiling Point: 502.8°Cat760mmHg
• Flash Point: 257.9°C
• Refractive Index: 1.651
• PSA: 83.15
• pka: 3.20±0.10(Predicted)